Cas no 2171470-13-4 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpyrrolidine-2-carboxylic acid
• CAS No: 2171470-13-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6406105
• PubChem ID: 165552062
• Update Time: 2025-06-09

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpyrrolidine-2-carboxylic acid
• 2171470-13-4
• EN300-1507882
• 1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-3-methylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-3-8-18(25(30)29-14-13-17(2)24(29)26(31)32)15-28-27(33)34-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,17-18,23-24H,3,8,13-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： ZVXQHKWOEYMHGX-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CCC)N1CCC(C)C1C(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpyrrolidine-2-carboxylic acid

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpyrrolidine-2-carboxylic acid (CAS No. 2171470-13-4): An Overview

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpyrrolidine-2-carboxylic acid (CAS No. 2171470-13-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrolidine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids.

The structure of 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpyrrolidine-2-carboxylic acid is characterized by a central pyrrolidine ring, which is substituted with a methyl group at the C3 position and a carboxylic acid group at the C2 position. The amino group on the methylpentanoyl moiety is protected by the Fmoc group, making it an ideal intermediate for the synthesis of complex peptides and proteins.

In recent years, the use of Fmoc-protected amino acids has become increasingly prevalent in the development of therapeutic peptides. These compounds are essential in the synthesis of peptides that can target specific biological pathways, such as those involved in cancer, neurodegenerative diseases, and metabolic disorders. The Fmoc protecting group ensures that the amino acid remains stable during synthesis and can be selectively deprotected when needed, allowing for precise control over the peptide sequence.

The compound 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpyrrolidine-2-carboxylic acid has been studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block for cyclic peptides, which have shown promise in enhancing the bioavailability and stability of therapeutic agents. Cyclic peptides can be designed to have improved pharmacokinetic properties, such as increased resistance to proteolytic degradation and enhanced cell permeability.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc-protected pyrrolidine derivatives in the synthesis of cyclic peptides with potent anti-cancer activity. The researchers demonstrated that these cyclic peptides could selectively target cancer cells while sparing healthy tissues, thereby reducing toxicity and side effects. The study also emphasized the importance of precise control over the peptide sequence, which is facilitated by the use of Fmoc protection.

Beyond cancer research, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpyrrolidine-2-carboxylic acid has also been explored for its potential in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Peptides derived from this compound have shown promise in modulating protein-protein interactions that are implicated in these diseases. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported that Fmoc-protected pyrrolidine derivatives could inhibit the aggregation of amyloid-beta peptides, which are a hallmark of Alzheimer's disease.

The versatility of 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpyrrolidine-2-carboxylic acid extends to its use in combinatorial chemistry. Combinatorial libraries consisting of Fmoc-protected amino acids can be synthesized and screened for novel biological activities. This approach has led to the discovery of new lead compounds with potential therapeutic applications. For instance, a study published in Chemical Biology & Drug Design described the use of combinatorial libraries to identify small molecules that could modulate ion channels involved in pain signaling.

In addition to its applications in drug discovery, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpyrrolidine-2-carboxylic acid has also been investigated for its role in materials science. The unique properties of this compound make it suitable for use in the development of advanced materials with tailored properties. For example, researchers at a leading materials science institute have explored the use of Fmoc-protected pyrrolidine derivatives in the synthesis of self-assembling nanostructures with potential applications in drug delivery systems.

The synthesis of 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpyrrolidine-2-carboxylic acid typically involves several steps, including the protection of functional groups, coupling reactions, and deprotection steps. The choice of solvents and catalysts plays a crucial role in ensuring high yields and purity. Recent advancements in green chemistry have led to more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining efficiency.

In conclusion, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpyrrolidine-2-carboxylic acid (CAS No. 2171470-13-4) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, materials science, and combinatorial chemistry. Its unique structure and properties make it an invaluable tool for scientists working on innovative solutions to complex biological problems. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on human health and well-being.